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Compound of Interest

Compound Name: ROS 234

Cat. No.: B1425209 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, use, and disposal

of ROS 234 dioxalate, a potent H3 antagonist. Adherence to these procedures is essential to

ensure a safe laboratory environment.

Product Identification and Hazard Summary
Identifier Information

Product Name ROS 234 dioxalate

CAS Number 1781941-93-2[1]

Chemical Formula C₁₃H₁₅N₅·2(C₂H₂O₄)

Molecular Weight 421.37 g/mol

Primary Hazard Potent H3 Antagonist

Hazard Statement: The toxicological properties of this compound have not been fully

investigated. It is recommended to handle it as a potentially hazardous substance. Based on

the dioxalate salt form, it may be harmful if swallowed or in contact with skin, and may cause

eye and skin irritation.
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Strict adherence to the following PPE requirements is mandatory when handling ROS 234
dioxalate.

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or

face shield

Protects against splashes and

airborne particles.

Hand Protection
Nitrile or other appropriate

chemical-resistant gloves

Prevents skin contact and

absorption.

Body Protection Laboratory coat
Protects against contamination

of personal clothing.

Respiratory Protection
Use in a well-ventilated area or

with a fume hood

Minimizes inhalation of dust or

aerosols.

Handling and Storage Procedures
Operational Plan:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the

workspace by clearing it of unnecessary items and ensuring easy access to an emergency

eyewash station and safety shower.

Weighing and Aliquoting: Conduct all weighing and aliquoting of the solid compound within a

chemical fume hood to minimize inhalation exposure.

Solution Preparation: When preparing solutions, slowly add the solvent to the solid to avoid

splashing. ROS 234 dioxalate is soluble in water and DMSO.

Spill Management: In case of a small spill, absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for disposal. For larger spills, evacuate the area and

follow institutional emergency procedures.

Storage Plan:
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Condition Requirement

Temperature Room Temperature

Atmosphere Desiccate (store in a dry environment)

Container Tightly sealed, clearly labeled container

Disposal Plan
All waste materials contaminated with ROS 234 dioxalate must be treated as hazardous waste.

Waste Type Disposal Procedure

Unused Solid Compound
Collect in a labeled, sealed container for

chemical waste disposal.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container.

Solutions Containing ROS 234 Dioxalate
Collect in a sealed, labeled waste container. Do

not pour down the drain.

Contaminated PPE (e.g., gloves)
Dispose of as hazardous waste in accordance

with institutional protocols.

First Aid Measures
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting lower and

upper eyelids occasionally. Seek medical

attention.

Skin Contact

Immediately wash skin with soap and copious

amounts of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

If swallowed, wash out mouth with water

provided the person is conscious. Call a

physician.
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Workflow for Safe Handling of ROS 234 Dioxalate

Preparation

Handling (in Fume Hood)

Post-Handling

Don Personal Protective Equipment (PPE)

Prepare a clean and designated workspace

Weigh the required amount of ROS 234 dioxalate

Prepare solution by adding solvent to the solid

Decontaminate workspace and equipment

Dispose of waste in designated hazardous waste containers

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of ROS 234 dioxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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